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Introduction
Aluminum formate, with the chemical formula Al(HCOO)₃, is a versatile chemical compound

utilized in the paper manufacturing industry to enhance various properties of the final product.

Its primary applications include acting as a precipitating and fixing agent, particularly in the

production of acid-free papers, and as a hydrophobic sizing agent to improve water resistance.

This document provides detailed application notes and protocols for the use of aluminum
formate in paper manufacturing, targeting researchers and scientists in the field.

Aluminum formate's key advantages in papermaking include its ability to improve sheet

formation, increase opacity, and enhance the effectiveness of other sizing agents like resin

glues. It is especially beneficial for producing durable and heat-resistant papers.[1] Upon drying

of the paper web, the formic acid component largely evaporates, leaving behind neutral

aluminum salts that do not contribute to acid hydrolysis, a common cause of paper degradation

over time.[1]

Key Applications and Mechanisms of Action
Sizing Agent for Enhanced Water Resistance
Aluminum formate imparts a hydrophobic effect on paper, reducing its tendency to absorb

water. While it can be used alone, it is more commonly employed to significantly boost the

performance of conventional sizing agents.[1] The mechanism involves the hydrolysis of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1211560?utm_src=pdf-interest
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.alucom.de/en/products/aluminium-formates/
https://www.alucom.de/en/products/aluminium-formates/
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.alucom.de/en/products/aluminium-formates/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aluminum formate in the papermaking slurry (wet end), leading to the formation of aluminum

hydroxide complexes. These complexes, along with aluminum ions, can interact with and fix

sizing agents like rosin or synthetic sizes (e.g., Alkyl Ketene Dimer - AKD) onto the cellulose

fibers. This creates a more uniform and effective hydrophobic barrier on the paper surface.

Production of Acid-Free and Archival Papers
One of the critical applications of aluminum formate is in the manufacturing of acid-free and

archival-quality papers. Traditional papermaking often uses aluminum sulfate (alum), which can

lead to the formation of sulfuric acid in the paper, causing it to become brittle and yellow over

time. In contrast, aluminum formate, upon hydrolysis, forms neutral aluminum salts.[1] This

results in a paper with a relatively high pH, making it more stable and resistant to aging.

Improvement of Paper Properties
The use of aluminum formate can also lead to improvements in the physical properties of the

paper. It aids in better sheet formation, which contributes to a more uniform and higher-quality

paper.[1] Furthermore, it has been observed to increase the opacity of the paper.[1]

Quantitative Data on Performance
While extensive quantitative data from peer-reviewed literature is limited, the following table

summarizes the expected qualitative and potential quantitative effects of aluminum formate
on key paper properties based on available information and analogous applications. Further

empirical studies are recommended to establish precise quantitative relationships.
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Paper Property Test Method
Expected Effect of
Aluminum Formate

Potential
Quantitative
Improvement
(Hypothetical
Range)

Water Resistance Cobb Test (ISO 535)
Decrease in water

absorption

10 - 30% reduction in

Cobb value

Tensile Strength
Tensile Index (ISO

1924-2)

Potential for slight

increase due to

improved sheet

formation and bonding

5 - 15% increase in

Tensile Index

Opacity
Opacity Measurement

(ISO 2471)
Increase in opacity

2 - 5% increase in

opacity

Permanence/Aging
Accelerated Aging

Test

Increased resistance

to degradation

Significant

improvement in

longevity

Experimental Protocols
The following are detailed protocols for the laboratory-scale application of aluminum formate
in paper manufacturing.

Protocol 1: Internal Sizing of Handsheets with Aluminum
Formate
Objective: To prepare laboratory handsheets with improved water resistance using aluminum
formate as a sizing agent in conjunction with a primary sizing agent (e.g., AKD).

Materials:

Bleached softwood kraft pulp (BSKP)

Deionized water

Aluminum formate solution (e.g., 10% w/v)
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Alkyl Ketene Dimer (AKD) emulsion

Standard handsheet former (e.g., according to TAPPI T 205)

Press and drying equipment for handsheets

Cobb testing apparatus

Tensile strength tester

Procedure:

Pulp Preparation: Disintegrate a known weight of dry BSKP in deionized water to achieve a

specific consistency (e.g., 1.2%).

Stock Preparation:

Take a measured volume of the pulp slurry for each handsheet.

While stirring, add the AKD emulsion at a desired dosage (e.g., 0.1-0.5% on dry pulp

weight). Mix for 5-10 minutes.

Subsequently, add the aluminum formate solution at varying dosages (e.g., 0.2-1.0% on

dry pulp weight). Continue stirring for another 5-10 minutes to ensure thorough mixing and

reaction.

Prepare a control set of handsheets with only AKD and without aluminum formate.

Handsheet Formation:

Form handsheets from the treated pulp slurry using a standard handsheet former

according to established procedures (e.g., TAPPI T 205).

Pressing and Drying:

Press the wet handsheets under a standard pressure to remove excess water.
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Dry the handsheets in a controlled environment (e.g., on drying rings at a specific

temperature and humidity).

Conditioning and Testing:

Condition the dried handsheets in a standard atmosphere (e.g., 23°C and 50% relative

humidity) for at least 24 hours.

Perform Cobb tests to evaluate water absorption.

Measure the tensile strength of the handsheets.

Data Analysis:

Compare the Cobb values and tensile strength of the handsheets treated with aluminum
formate to the control group.

Plot the results as a function of aluminum formate dosage to determine the optimal

concentration.

Protocol 2: Surface Sizing Application of Aluminum
Formate
Objective: To apply aluminum formate as a surface sizing agent to improve the water

resistance of pre-formed paper.

Materials:

Unsized or base paper sheets

Aluminum formate solution (e.g., 1-5% w/v)

Size press or laboratory coating apparatus

Drying oven

Cobb testing apparatus
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Procedure:

Solution Preparation: Prepare aqueous solutions of aluminum formate at different

concentrations.

Surface Application:

Apply the aluminum formate solution to the surface of the base paper sheets using a

laboratory-scale size press or a manual coating rod. Ensure even application on both

sides of the paper.

Drying:

Dry the surface-sized sheets in an oven at a controlled temperature (e.g., 105°C) until

completely dry.

Conditioning and Testing:

Condition the dried sheets as described in Protocol 1.

Perform Cobb tests to assess the improvement in water resistance.

Data Analysis:

Compare the Cobb values of the surface-sized papers with the untreated base paper to

quantify the effect of the aluminum formate treatment.

Visualizations
Signaling Pathway: Mechanism of Aluminum Formate in
Paper Sizing
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Caption: Mechanism of aluminum formate in paper sizing.

Experimental Workflow: Laboratory Handsheet
Preparation and Testing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1211560?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Pulp Slurry Preparation

Addition of Primary Sizing Agent (e.g., AKD)

Addition of Aluminum Formate Solution

Stirring/Mixing

Handsheet Formation (TAPPI T 205)

Wet Pressing

Drying

Conditioning (23°C, 50% RH)

Paper Property Testing

Cobb Test (Water Resistance) Tensile Strength Test

Data Analysis and Comparison

End

Click to download full resolution via product page

Caption: Workflow for handsheet preparation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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